Cas no 1366482-38-3 (5-(difluoromethyl)-6-fluoropyridin-3-ylboronic acid)

5-(Difluoromethyl)-6-fluoropyridin-3-ylboronic acid is a high-purity boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions for the synthesis of complex heterocyclic compounds. Its pyridine core, combined with difluoromethyl and fluorine substituents, enhances reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features contribute to the development of bioactive molecules with improved metabolic stability and binding affinity. The boronic acid group allows for efficient functionalization under mild conditions, making it a versatile intermediate. Strict quality control ensures consistent performance in demanding synthetic applications.

5-(difluoromethyl)-6-fluoropyridin-3-ylboronic acid structure

1366482-38-3 structure

Product Name:5-(difluoromethyl)-6-fluoropyridin-3-ylboronic acid

CAS No:1366482-38-3

MF:C₆H₅BF₃NO₂

MW:190.915611982346

CID:5607503

PubChem ID:130141826

Update Time:2025-05-27

5-(difluoromethyl)-6-fluoropyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid, B-[5-(difluoromethyl)-6-fluoro-3-pyridinyl]-
- EN300-8373376
- 1366482-38-3
- [5-(difluoromethyl)-6-fluoropyridin-3-yl]boronic acid
- 5-(difluoromethyl)-6-fluoropyridin-3-ylboronic acid
- Inchi： 1S/C6H5BF3NO2/c8-5(9)4-1-3(7(12)13)2-11-6(4)10/h1-2,5,12-13H
- InChI Key： GSRYOQRBGMIZCU-UHFFFAOYSA-N
- SMILES： B(C1=CC(C(F)F)=C(F)N=C1)(O)O

Computed Properties

Exact Mass: 191.0365431g/mol
Monoisotopic Mass: 191.0365431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Density: 1.44±0.1 g/cm3(Predicted)
Boiling Point: 339.9±52.0 °C(Predicted)
pka: 6.22±0.11(Predicted)

5-(difluoromethyl)-6-fluoropyridin-3-ylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8373376-1g	[5-(difluoromethyl)-6-fluoropyridin-3-yl]boronic acid	1366482-38-3		1g	$928.0	2023-09-02
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Enamine	EN300-8373376-0.05g	[5-(difluoromethyl)-6-fluoropyridin-3-yl]boronic acid	1366482-38-3	95%	0.05g	$780.0	2024-05-21
Enamine	EN300-8373376-0.1g	[5-(difluoromethyl)-6-fluoropyridin-3-yl]boronic acid	1366482-38-3	95%	0.1g	$817.0	2024-05-21
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Enamine	EN300-8373376-1.0g	[5-(difluoromethyl)-6-fluoropyridin-3-yl]boronic acid	1366482-38-3	95%	1.0g	$928.0	2024-05-21
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